Cas no 1805394-06-2 (3-Amino-4-fluoro-2-(trifluoromethyl)benzyl alcohol)

• Product Name: 3-Amino-4-fluoro-2-(trifluoromethyl)benzyl alcohol
• CAS No: 1805394-06-2
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 4963344
• Update Time: 2025-09-23

3-Amino-4-fluoro-2-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-fluoro-2-(trifluoromethyl)benzyl alcohol

• Inchi： 1S/C8H7F4NO/c9-5-2-1-4(3-14)6(7(5)13)8(10,11)12/h1-2,14H,3,13H2
• InChI Key： BOZNWHPPASGTST-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CC=1CO)F)N)(F)F

Computed Properties

• Exact Mass: 209.04637650 g/mol
• Monoisotopic Mass: 209.04637650 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2
• Molecular Weight: 209.14

Additional information on 3-Amino-4-fluoro-2-(trifluoromethyl)benzyl alcohol

Comprehensive Overview of 3-Amino-4-fluoro-2-(trifluoromethyl)benzyl alcohol (CAS No. 1805394-06-2)

3-Amino-4-fluoro-2-(trifluoromethyl)benzyl alcohol (CAS No. 1805394-06-2) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an amino group, a fluoro substituent, and a trifluoromethyl group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in drug discovery.

The compound’s benzyl alcohol moiety enhances its solubility in organic solvents, facilitating its use in cross-coupling reactions and other synthetic transformations. Recent studies highlight its application in kinase inhibitor design, particularly for targeting cancer-related pathways. With the growing demand for precision medicine, 3-Amino-4-fluoro-2-(trifluoromethyl)benzyl alcohol has garnered attention for its potential to improve drug efficacy and reduce off-target effects.

From an environmental perspective, fluorinated compounds like 3-Amino-4-fluoro-2-(trifluoromethyl)benzyl alcohol are scrutinized for their persistence and biodegradability. Innovations in green chemistry aim to optimize its synthesis, minimizing waste and energy consumption. This aligns with the global push for sustainable chemical manufacturing, a frequently searched topic among industry professionals.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound. Purity and stability are paramount, especially when used in high-throughput screening (HTS) for drug candidates. FAQs like "How to store fluorinated benzyl alcohols?" or "What solvents are compatible with CAS No. 1805394-06-2?" reflect user concerns, emphasizing the need for detailed technical guidance.

In summary, 3-Amino-4-fluoro-2-(trifluoromethyl)benzyl alcohol exemplifies the intersection of medicinal chemistry and material science. Its applications span from drug development to catalysis, making it a compound of enduring relevance. As AI-driven molecular modeling accelerates discovery, this molecule’s role in structure-activity relationship (SAR) studies will likely expand, answering more user queries in the future.